Cas no 67455-52-1 (1H-Pyrazole-1-propanenitrile, 3,4-diphenyl-)

1H-Pyrazole-1-propanenitrile, 3,4-diphenyl- structure
67455-52-1 structure
Product Name:1H-Pyrazole-1-propanenitrile, 3,4-diphenyl-
CAS No:67455-52-1
MF:C18H15N3
MW:273.331803560257
CID:394798
PubChem ID:13409570
Update Time:2025-04-19

1H-Pyrazole-1-propanenitrile, 3,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-1-propanenitrile, 3,4-diphenyl-
    • 3-(3,4-diphenylpyrazol-1-yl)propanenitrile
    • 3-(3,4-Diphenyl-1H-pyrazol-1-yl)propanenitrile
    • SCHEMBL10358689
    • DTXSID50539870
    • 67455-52-1
    • Inchi: 1S/C18H15N3/c19-12-7-13-21-14-17(15-8-3-1-4-9-15)18(20-21)16-10-5-2-6-11-16/h1-6,8-11,14H,7,13H2
    • InChI Key: PUXUEPFDKXBXMV-UHFFFAOYSA-N
    • SMILES: N1(CCC#N)C=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 273.12675
  • Monoisotopic Mass: 273.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 41.61

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